Cas no 1367920-58-8 (3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one)

• Product Name: 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one
• CAS No: 1367920-58-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD22018887
• CID: 5451355
• PubChem ID: 82354741
• Update Time: 2025-07-16

3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopenta n]-3-one
• 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one

• MDL： MFCD22018887
• Inchi： 1S/C12H13NO2/c14-11-12(7-3-4-8-12)15-10-6-2-1-5-9(10)13-11/h1-2,5-6H,3-4,7-8H2,(H,13,14)
• InChI Key： OFCMGUBYJRDPAE-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2NC(=O)C21CCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one

Recent Advances in the Study of 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one (CAS: 1367920-58-8)

In recent years, the compound 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one (CAS: 1367920-58-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic benzoxazine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and anti-inflammatory drugs. The unique structural features of this compound, including its spirocyclic core and benzoxazine moiety, contribute to its diverse biological activities and make it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one derivatives. The researchers employed a multi-step synthetic route to obtain the target compound, starting from commercially available cyclopentanone and 2-aminophenol. The key step involved a spirocyclization reaction, which was optimized to achieve high yield and purity. The synthesized compound was then subjected to a series of in vitro and in vivo assays to assess its biological activity.

The results demonstrated that 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one exhibits potent inhibitory effects on specific neurotransmitter receptors in the CNS, suggesting its potential as a lead compound for the treatment of neurological disorders such as anxiety and depression. Additionally, the compound showed significant anti-inflammatory activity in murine models, reducing the production of pro-inflammatory cytokines and alleviating symptoms of inflammation. These findings highlight the dual therapeutic potential of this compound, making it a promising candidate for further development.

Another study, published in Bioorganic & Medicinal Chemistry Letters (2024), focused on the structural optimization of 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one to enhance its pharmacokinetic properties. The researchers introduced various substituents at different positions of the benzoxazine ring and evaluated the impact on the compound's solubility, metabolic stability, and blood-brain barrier permeability. The optimized derivatives exhibited improved oral bioavailability and CNS penetration, further supporting their potential as CNS-active agents.

In addition to its therapeutic applications, 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology (2023) utilized this compound as a molecular probe to study protein-ligand interactions in the context of neurodegenerative diseases. The spirocyclic structure of the compound was found to interact selectively with specific protein targets, providing insights into the molecular mechanisms underlying these diseases.

Overall, the latest research on 3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopentane-3-one (CAS: 1367920-58-8) underscores its versatility and potential in both drug discovery and chemical biology. The compound's unique structural features, combined with its promising biological activities, make it a valuable tool for researchers in the field. Future studies are expected to further explore its therapeutic applications and optimize its properties for clinical development.